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Compound of Interest

Compound Name: Methyl formate

Cat. No.: B043022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry

fragmentation pattern of methyl formate (C₂H₄O₂), a key ester in various chemical and

biological processes. Understanding its fragmentation behavior is crucial for its identification

and quantification in complex matrices. This document outlines the characteristic fragment

ions, proposes a detailed fragmentation pathway, and presents a typical experimental protocol

for its analysis.

Data Presentation: Quantitative Fragmentation
Analysis
The electron ionization (EI) mass spectrum of methyl formate is characterized by several key

fragment ions. The relative abundance of these ions is a critical factor in its unambiguous

identification. The table below summarizes the most significant ions, their mass-to-charge ratio

(m/z), and their typical relative intensities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b043022?utm_src=pdf-interest
https://www.benchchem.com/product/b043022?utm_src=pdf-body
https://www.benchchem.com/product/b043022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Ion Formula
Proposed

Structure

Relative

Intensity (%)
Notes

60 [C₂H₄O₂]⁺• [HCOOCH₃]⁺• ~20
Molecular Ion

(M⁺•)[1]

59 [C₂H₃O₂]⁺ [COOCH₃]⁺ ~10

Loss of a

hydrogen atom

from the methyl

group[2]

32 [CH₄O]⁺• [CH₃OH]⁺• ~15

Rearrangement

followed by loss

of CO

31 [CH₃O]⁺ [CH₃-O]⁺ 100

Base Peak, loss

of the formyl

radical (•CHO)

29 [CHO]⁺ [H-C=O]⁺ ~30

Loss of the

methoxy radical

(•OCH₃)

15 [CH₃]⁺ [CH₃]⁺ ~15 Methyl cation[3]

Experimental Protocols
The following section details a representative methodology for acquiring the mass spectrum of

methyl formate. This protocol is a composite of standard practices for the analysis of volatile

organic compounds (VOCs).

1. Sample Preparation and Introduction:

Standard Preparation: A certified standard of methyl formate (≥99.8% purity) should be

used. For gas chromatography-mass spectrometry (GC-MS) analysis, a dilute solution in a

volatile solvent like methanol or dichloromethane is prepared. For direct infusion, the neat

standard can be introduced via a heated inlet system.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C107313&Mask=200
https://cdnsciencepub.com/doi/pdf/10.1139/v63-296
https://www.docbrown.info/page06/spectra/methyl-methanoate-ms.htm
https://www.benchchem.com/product/b043022?utm_src=pdf-body
https://www.benchchem.com/product/b043022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Introduction: For GC-MS, a split/splitless injector is typically used. A common

method involves headspace analysis, where the vapor above a sample is injected into the

GC. Alternatively, direct injection of a liquid sample can be performed. For real-time analysis

of volatile emissions, techniques like Proton-Transfer-Reaction Mass Spectrometry (PTR-

MS) can be employed, where ambient air is directly introduced into the instrument.[4]

2. Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI) is the most common method for generating the

fragmentation pattern of methyl formate. A standard electron energy of 70 eV is used to

induce reproducible fragmentation.[5]

Mass Analyzer: A quadrupole mass analyzer is frequently used for routine analysis, offering a

good balance of resolution and sensitivity.[6] For high-resolution mass spectrometry (HRMS),

a time-of-flight (TOF) analyzer can provide more accurate mass measurements, aiding in

elemental composition determination.[7]

Acquisition Mode: Data is typically acquired in full scan mode to capture all fragment ions

within a specified mass range (e.g., m/z 10-100).

Ion Source Temperature: A source temperature of around 200-250 °C is maintained to

ensure the sample remains in the gas phase.

Fragmentation Pathway Visualization
The fragmentation of the methyl formate molecular ion in an EI source proceeds through

several competing pathways. The following diagram, generated using the DOT language,

illustrates the primary fragmentation routes leading to the major observed ions.
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Caption: Fragmentation pathway of methyl formate under electron ionization.

This diagram illustrates that the molecular ion at m/z 60 can undergo several primary

fragmentation reactions. The most favorable pathway leads to the formation of the highly stable

methoxy cation ([CH₃O]⁺) at m/z 31, which is why it is the base peak in the spectrum. Other

significant fragmentations include the loss of a hydrogen radical to form the ion at m/z 59, and

the loss of a methoxy radical to yield the formyl cation ([CHO]⁺) at m/z 29.[2] A rearrangement

can also occur, leading to the formation of a methanol radical cation ([CH₃OH]⁺•) at m/z 32

after the elimination of carbon monoxide. Further fragmentation of the base peak can occur,

such as the loss of a hydrogen molecule to form the ion at m/z 29. The methyl cation ([CH₃]⁺)

at m/z 15 is formed by the cleavage of the ester bond.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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